N-(3-methoxyphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

Specification

• CAS No.: 941880-56-4
• Molecular Formula: C19H16N4O3S2
• Molecular Weight: 412.48
• IUPAC Name: N-(3-methoxyphenyl)-2-(2-methyl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• Standard InChI: InChI=1S/C19H16N4O3S2/c1-11-20-17-18(28-11)16(14-7-4-8-27-14)22-23(19(17)25)10-15(24)21-12-5-3-6-13(9-12)26-2/h3-9H,10H2,1-2H3,(H,21,24)
• Standard InChI Key: YGPWKABCXNOHAO-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NC3=CC(=CC=C3)OC)C4=CC=CS4

Introduction

The compound N-(3-methoxyphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a complex organic molecule that incorporates several pharmacophoric elements, including a thiazolo[4,5-d]pyridazine core, a thiophene ring, and a methoxyphenyl group. This compound is structurally related to other molecules known for their biological activities, such as anticonvulsant and antibacterial effects, as seen in similar thiazole and pyridazine derivatives.

Molecular Formula and Weight

• Molecular Formula: C$_{20}$H$_{18}$N$_{4}$O$_{3}$S$_{2}$

• Molecular Weight: Approximately 434.5 g/mol (estimated based on similar compounds)

Synthesis

The synthesis of this compound likely involves a multi-step process, including the formation of the thiazolo[4,5-d]pyridazine core through cyclization reactions, followed by the introduction of the thiophen-2-yl and methoxyphenyl groups. The Thorpe-Ziegler reaction could be a key step in forming the pyridazine ring.

Biological Activity

While specific biological activity data for N-(3-methoxyphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide are not available, related compounds have shown promising activities:

• Anticonvulsant Activity: Thiazole derivatives have been found to exhibit potent anticonvulsant properties, with modifications to the phenyl ring enhancing activity.

• Antibacterial Activity: Thiazolo[3,2-a]pyrimidine derivatives have demonstrated antibacterial effects, suggesting potential for similar compounds.

Potential Applications

Given the structural similarity to compounds with known biological activities, N-(3-methoxyphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide may have potential applications in:

• Neurological Disorders: As an anticonvulsant or neuroprotective agent.

• Infectious Diseases: As an antibacterial or antifungal agent.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	Biological Activity
N-(5-chloro-2-methoxyphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide	C$_{19}$H$_{15}$ClN$_{4}$O$_{3}$S$_{2}$	446.9 g/mol	Potential antibacterial
N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide	C$_{17}$H$_{17}$N$_{3}$O$_{3}$S	343.4 g/mol	Unknown
N-(4-methoxyphenyl)-2-(2-methylpropyl)-1-oxo-3-thiophen-2-yl-3,4-dihydroisoquinoline-4-carboxamide	C$_{25}$H$_{26}$N$_{2}$O$_{3}$S	434.6 g/mol	Unknown

This table highlights the structural diversity and potential biological activities of related compounds, emphasizing the need for further research into N-(3-methoxyphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide.